![molecular formula C12H23NO2 B1399056 {1-[(Oxan-4-yl)methyl]piperidin-3-yl}methanol CAS No. 1249511-60-1](/img/structure/B1399056.png)
{1-[(Oxan-4-yl)methyl]piperidin-3-yl}methanol
Overview
Description
“{1-[(Oxan-4-yl)methyl]piperidin-3-yl}methanol” is a chemical compound with the IUPAC name piperidin-4-yl (tetrahydro-2H-pyran-4-yl)methanol hydrochloride . It has a molecular weight of 235.75 .
Synthesis Analysis
Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .
Chemical Reactions Analysis
Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Scientific Research Applications
Organic Synthesis Intermediates
Piperidine derivatives such as N-acylpiperidine, alpha-cyanopiperidines, and piperidones are highly valuable intermediates in organic synthesis. They are used to construct complex molecules due to their reactivity and versatility .
Therapeutic Agents
Some piperidine derivatives have shown potential as therapeutic agents against viruses like HIV-1 or influenza, suggesting their role in antiviral drug development .
Medicinal Chemistry
Piperidine-containing compounds are crucial building blocks for drug construction. Their synthesis is widespread due to their importance in medicinal chemistry .
Biological Activities
Compounds with a piperidine moiety exhibit a wide range of biological activities. They have been utilized in various ways as anticancer, antimicrobial, analgesic, anti-inflammatory agents, and more .
Heterocyclic Chemistry
Heterocyclic compounds like pyridines, dihydropyridines, and piperidines have significant therapeutic effects and play vital roles in medicinal, synthetic, and pharmaceutical chemistry .
Drug Discovery
The piperidine nucleus is fundamental in drug production. This nitrogen-bearing heterocyclic ring system is essential for developing drugs with various pharmacological features .
Mechanism of Action
Target of Action
It’s worth noting that piperidine derivatives, which this compound is a part of, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Mode of Action
Piperidine derivatives are known to interact with multiple receptors, which can lead to various biological and pharmacological activities .
Biochemical Pathways
It’s known that piperidine derivatives can influence a variety of biological activities, which suggests they may interact with multiple biochemical pathways .
Pharmacokinetics
The compound’s molecular weight is 116158 Da , which is within the optimal range for oral bioavailability in drug design.
Result of Action
Piperidine derivatives are known to have a broad spectrum of biological activities , suggesting that this compound could have diverse molecular and cellular effects.
properties
IUPAC Name |
[1-(oxan-4-ylmethyl)piperidin-3-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO2/c14-10-12-2-1-5-13(9-12)8-11-3-6-15-7-4-11/h11-12,14H,1-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAAKGEZTLZHDDC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2CCOCC2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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